4-(3-Fluorophenyl)piperidin-4-ol hydrochloride

• IUPAC Name: 4-(3-fluorophenyl)piperidin-4-ol;hydrochloride
• InChI: InChI=1S/C11H14FNO.ClH/c12-10-3-1-2-9(8-10)11(14)4-6-13-7-5-11;/h1-3,8,13-14H,4-7H2;1H
• InChI Key: MLEWVOCAONMYKF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=CC(=CC=C2)F)O.Cl
• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol

Description

4-(3-Fluorophenyl)piperidin-4-ol hydrochloride is a useful research compound. Its molecular formula is C11H15ClFNO and its molecular weight is 231.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(tert-Butoxycarbonyl)-4-piperidone (2.19 g) was dissolved in tetrahydrofuran (30 ml) and the mixture was cooled to 0° C. 3-Fluorophenylmagnesiumbromide (Tokyo Chemical Industry CO., LTD., 1M, 13.2 ml) was added and the mixture was stirred for 6 hr. After completion of the reaction, a saturated aqueous ammonium chloride solution was added, and the mixture was extracted three times with ethyl acetate. The organic layer was dried and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (elution solvent: hexane-ethyl acetate (5:1-2:1)). Then, 4N hydrochloric acid-ethyl acetate (10 ml) was added and the mixture was stirred for 3 hr. Diethyl ether was added and the precipitated solid was collected by filtration to give 4-(3-fluorophenyl)piperidin-4-ol hydrochloride (902 mg, yield 35%).